Cas no 170378-70-8 (2,1-Benzisoxazole, 5,5'-methylenebis[3-phenyl-)
170378-70-8 structure
Product Name:2,1-Benzisoxazole, 5,5'-methylenebis[3-phenyl-
CAS No:170378-70-8
MF:C27H18N2O2
MW:402.444026470184
CID:1352617
Update Time:2024-08-17
2,1-Benzisoxazole, 5,5'-methylenebis[3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2,1-Benzisoxazole, 5,5'-methylenebis[3-phenyl-
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- Inchi: 1S/C27H18N2O2/c1-3-7-20(8-4-1)26-22-16-18(11-13-24(22)28-30-26)15-19-12-14-25-23(17-19)27(31-29-25)21-9-5-2-6-10-21/h1-14,16-17H,15H2
- InChI Key: MTHFFVJJWGQDKD-UHFFFAOYSA-N
- SMILES: C(C1C=CC2C(C=1)=C(C1=CC=CC=C1)ON=2)C1C=CC2C(C=1)=C(C1=CC=CC=C1)ON=2
Computed Properties
- Exact Mass: 402.13694
Experimental Properties
- Density: 1.258±0.06 g/cm3(Predicted)
- Boiling Point: 647.9±50.0 °C(Predicted)
- PSA: 52.06
- pka: -1.73±0.30(Predicted)
2,1-Benzisoxazole, 5,5'-methylenebis[3-phenyl- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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